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Compound of Interest

5-cyclopropyl-3-nitro-1-propyl-1H-
Compound Name:

pyrazole
CAS No.: 1172397-62-4
Cat. No.: B3216687

Get Quote

\ J

Target Audience: Medicinal Chemists, Process Scientists, and Drug Development
Professionals Compound Profile: 5-cyclopropyl-3-nitro-1-propyl-1H-pyrazole (CAS:
1172397-62-4 | MW: 195.22 g/mol )

Executive Summary & Scaffold Significance

In modern medicinal chemistry, the pyrazole nucleus is a privileged scaffold, frequently utilized
to modulate lipophilicity, biomembrane permeability, and target-binding affinity. The specific
substitution pattern of 5-cyclopropyl-3-nitro-1-propyl-1H-pyrazole offers a highly strategic
building block. The N1-propyl chain locks the tautomeric state, ensuring predictable
regiochemistry 1. Meanwhile, the molecule presents two orthogonal handles for late-stage
functionalization:

e The C4 Position: An open, nucleophilic site primed for Electrophilic Aromatic Substitution
(SEA).
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e The C3-Nitro Group: A robust, masked amine that can be selectively reduced to unlock
amide, urea, or Buchwald-Hartwig coupling pathways 2.
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Pathway A: C4-Functionalizti

________________________________

ay B: C3-Functionalization |

Nitro Reduction
(H2, PdIC, MeOH)

C4-Bromination
(NBS, DMF, RT)

Amide/Urea Formation
(Electrophile Addition)

Suzuki-Miyaura Coupling
(Pd-Catalyzed)

Click to download full resolution via product page

Fig 2. Orthogonal functionalization workflows for the 3-nitro and C4 positions of the pyrazole.

Pathway A: C4-Regioselective Halogenation
Mechanistic Causality

The pyrazole ring is a 1t-excessive heterocycle. The combined inductive electron-donating
effect of the N1-propyl and C5-cyclopropyl groups sufficiently offsets the electron-withdrawing
nature of the C3-nitro group. This renders the C4 position highly susceptible to electrophilic
attack 3. N-Bromosuccinimide (NBS) is selected over elemental bromine (Br2) because it
provides a controlled, low steady-state concentration of the bromonium ion, preventing
oxidative degradation of the cyclopropyl ring.
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Fig 1. Electrophilic Aromatic Substitution (SEAr) mechanism at the C4 position of the pyrazole
core.

Protocol 1: Synthesis of 4-Bromo-5-cyclopropyl-3-nitro-
1-propyl-1H-pyrazole

o Preparation: Charge a flame-dried round-bottom flask with 5-cyclopropyl-3-nitro-1-propyl-
1H-pyrazole (1.0 equiv, 10 mmol) and anhydrous N,N-Dimethylformamide (DMF) (0.2 M).

» Electrophile Addition: Wrap the flask in aluminum foil to exclude light (preventing radical side-
reactions). Add NBS (1.05 equiv, 10.5 mmol) portion-wise over 15 minutes at 0 °C.

o Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 2 hours.

o Workup: Quench the reaction with saturated agueous sodium thiosulfate (Na=S203) to
destroy unreacted NBS. Extract with Ethyl Acetate (3 x 20 mL). Wash the combined organic
layers with brine (5 x 20 mL) to remove DMF, dry over anhydrous Na=SOa4, and concentrate

in vacuo.

Self-Validation Checkpoint:

e TLC: Elute with Hexanes/EtOAc (3:1). The starting material (UV active, Rf ~0.5) will cleanly
convert to a slightly less polar product (Rf ~0.6).

e H NMR (CDCIs): Confirmation of success is strictly validated by the complete disappearance

of the C4-proton singlet (typically observed at 8 6.5-6.8 ppm).

Pathway B: C3-Nitro Reduction to Aminopyrazole
Mechanistic Causality
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The nitro group serves as an excellent masked amine, allowing for the construction of complex
molecular libraries without premature nucleophilic interference 4. The cyclopropyl group is
generally stable to standard catalytic hydrogenation at room temperature. However, elevated
temperatures or high-pressure hydrogen can induce unwanted hydrogenolysis (ring-opening)
of the strained three-membered ring. Therefore, the reaction is strictly maintained at 1 atm H-
and ambient temperature.

Protocol 2: Synthesis of 5-Cyclopropyl-1-propyl-1H-
pyrazol-3-amine

o Preparation: In a thick-walled hydrogenation vessel, dissolve 5-cyclopropyl-3-nitro-1-
propyl-1H-pyrazole (1.0 equiv, 10 mmol) in HPLC-grade Methanol (0.1 M).

o Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (10 wt% relative to the
substrate) under a steady stream of Argon to prevent spontaneous ignition of the methanol.

e Hydrogenation: Evacuate the vessel and backfill with Hydrogen gas (Hz) three times.
Maintain the reaction under a hydrogen balloon (1 atm) at 25 °C with vigorous stirring for 4
hours.

o Workup: Purge the vessel with Argon. Filter the suspension through a pad of Celite to
remove the Pd/C catalyst. Wash the Celite pad thoroughly with Methanol. Concentrate the
filtrate under reduced pressure to yield the crude amine.
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Self-Validation Checkpoint:

e Visual: The reaction mixture will transition from a pale yellow solution to completely colorless

upon full reduction of the chromophoric nitro group.

e [ C-MS: Validate completion by observing a mass shift of -30 Da (Loss of two Oxygen atoms

+ addition of two Hydrogen atoms; [M+H]* shifts from 196 to 166).

e IH NMR (CDClIs): Look for the emergence of a broad, exchangeable singlet integrating to 2H
around 6 4.0-4.5 ppm (NH>).

Quantitative Data Summary

The table below summarizes the expected quantitative outcomes and analytical markers for the
functionalization protocols.

L . Reagents & . . Key Analytical
Derivative Reaction Type . Typical Yield
Conditions Marker

1H NMR: Loss of

4-Bromo o NBS (1.05 eq), )
) C4-Bromination 85-92% C4-H singlet
Intermediate DMF, 25 °C, 2h
(~6.5 ppm)
1H NMR: Loss of
4-Chloro o NCS (1.05 eq), )
] C4-Chlorination 78-85% C4-H singlet
Intermediate DMF, 50 °C, 4h
(~6.5 ppm)
) Hz (1 atm), 10% )
3-Amino ) ) MS: [M+H]* shift
] Nitro Reduction Pd/C, MeOH, 25  90-95%
Intermediate from 196 to 166
°C, 4h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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